Cas no 2172266-56-5 (3-formamido-3-(methoxymethyl)pentanoic acid)

• Product Name: 3-formamido-3-(methoxymethyl)pentanoic acid
• CAS No: 2172266-56-5
• MF: C₈H₁₅NO₄
• MW: 189.209002733231
• CID: 6058145
• PubChem ID: 165506271
• Update Time: 2025-10-31

3-formamido-3-(methoxymethyl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-formamido-3-(methoxymethyl)pentanoic acid
• EN300-1284644
• 2172266-56-5

• Inchi： 1S/C8H15NO4/c1-3-8(5-13-2,9-6-10)4-7(11)12/h6H,3-5H2,1-2H3,(H,9,10)(H,11,12)
• InChI Key： VTSFTWIDPVOPBZ-UHFFFAOYSA-N
• SMILES： O(C)CC(CC(=O)O)(CC)NC=O

Computed Properties

• Exact Mass: 189.10010796g/mol
• Monoisotopic Mass: 189.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-formamido-3-(methoxymethyl)pentanoic acid

Introduction to 3-formamido-3-(methoxymethyl)pentanoic acid (CAS No. 2172266-56-5)

3-formamido-3-(methoxymethyl)pentanoic acid, identified by the Chemical Abstracts Service (CAS) number 2172266-56-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, featuring a unique structural framework comprising an amide group and a methoxymethyl substituent, exhibits promising properties that make it a valuable candidate for various biochemical applications. The precise arrangement of functional groups in its molecular structure positions it as a potential intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The structure of 3-formamido-3-(methoxymethyl)pentanoic acid is characterized by a five-carbon chain with an amide functional group (-CONH₂) at the third carbon position and a methoxymethyl group (-OCH₃) also attached to the same carbon. This configuration imparts distinct reactivity and binding capabilities, making it an intriguing subject for further investigation. The presence of both polar and non-polar regions in its molecule allows for interactions with diverse biological targets, which is a critical factor in drug design and development.

In recent years, there has been growing interest in the exploration of novel scaffolds that can enhance drug efficacy and reduce side effects. 3-formamido-3-(methoxymethyl)pentanoic acid fits into this category due to its unique structural features. Researchers have been investigating its potential as a building block for more complex molecules, particularly in the synthesis of protease inhibitors and other enzyme-targeting agents. The amide group provides a site for hydrogen bonding, which is essential for stabilizing interactions with biological targets, while the methoxymethyl group offers flexibility in molecular design, allowing for fine-tuning of pharmacokinetic properties.

One of the most compelling aspects of 3-formamido-3-(methoxymethyl)pentanoic acid is its role as a precursor in the synthesis of peptidomimetics. Peptidomimetics are designed to mimic the bioactivity of natural peptides but with improved stability and pharmacological profiles. The compound’s ability to serve as a scaffold for peptidomimetic design has been explored in several studies, demonstrating its potential utility in addressing various therapeutic challenges. For instance, modifications at the methoxymethyl group have been shown to influence solubility and metabolic stability, key factors in drug development.

Recent advancements in computational chemistry have further highlighted the significance of 3-formamido-3-(methoxymethyl)pentanoic acid. Molecular modeling studies have revealed that this compound can adopt multiple conformations, which may be relevant for its binding affinity to biological targets. These insights have guided synthetic strategies aimed at optimizing its pharmacological properties. Additionally, virtual screening techniques have been employed to identify potential derivatives with enhanced activity against specific disease targets.

The pharmaceutical industry has taken note of these developments, with several companies investing in research to harness the potential of 3-formamido-3-(methoxymethyl)pentanoic acid. Early-stage clinical trials are underway to evaluate its efficacy in treating conditions such as inflammation and neurodegenerative disorders. The compound’s ability to modulate enzyme activity has made it particularly attractive for addressing diseases where enzyme inhibition is a viable therapeutic strategy.

Beyond pharmaceutical applications, 3-formamido-3-(methoxymethyl)pentanoic acid has shown promise in materials science and biotechnology. Its unique chemical properties make it suitable for use as an intermediate in the synthesis of polymers and coatings that exhibit enhanced durability and biocompatibility. Researchers are exploring its potential use in developing novel biomaterials that could be employed in tissue engineering and regenerative medicine.

The synthesis of 3-formamido-3-(methoxymethyl)pentanoic acid presents both challenges and opportunities. While existing synthetic routes have been reported, there is ongoing research aimed at improving yield and purity. Catalytic methods are being explored to streamline the process and reduce environmental impact. Green chemistry principles are being integrated into synthetic strategies to ensure sustainability throughout the production cycle.

In conclusion, 3-formamido-3-(methoxymethyl)pentanoic acid (CAS No. 2172266-56-5) is a multifaceted compound with significant potential across multiple domains of science and technology. Its unique structural features make it an invaluable tool for drug discovery, materials science, and biotechnology. As research continues to uncover new applications and synthetic methodologies, this compound is poised to play an increasingly important role in advancing scientific innovation.